Cas no 685108-55-8 (7-(1,3-Benzodioxol-5-yl)-2-(3-methoxyphenyl)1,2,4triazolo1,5-apyridine-8-carbonitrile)

• Product Name: 7-(1,3-Benzodioxol-5-yl)-2-(3-methoxyphenyl)1,2,4triazolo1,5-apyridine-8-carbonitrile
• CAS No: 685108-55-8
• MDL: MFCD03617583
• CID: 4656948
• Update Time: 2025-07-14

7-(1,3-Benzodioxol-5-yl)-2-(3-methoxyphenyl)1,2,4triazolo1,5-apyridine-8-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 7-(1,3-BENZODIOXOL-5-YL)-2-(3-METHOXYPHENYL)[1,2,4]TRIAZOLO[1,5-A]PYRIDINE-8-CARBONITRILE
• 7-(2H-1,3-benzodioxol-5-yl)-2-(3-methoxyphenyl)-[1,2,4]triazolo[1,5-a]pyridine-8-carbonitrile
• [1,2,4]Triazolo[1,5-a]pyridine-8-carbonitrile, 7-(1,3-benzodioxol-5-yl)-2-(3-methoxyphenyl)-
• 7-(1,3-Benzodioxol-5-yl)-2-(3-methoxyphenyl)1,2,4triazolo1,5-apyridine-8-carbonitrile

• MDL： MFCD03617583

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 7-(1,3-Benzodioxol-5-yl)-2-(3-methoxyphenyl)1,2,4triazolo1,5-apyridine-8-carbonitrile

Introduction to 7-(1,3-Benzodioxol-5-yl)-2-(3-methoxyphenyl)1,2,4triazolo1,5-apyridine-8-carbonitrile (CAS No. 685108-55-8)

7-(1,3-Benzodioxol-5-yl)-2-(3-methoxyphenyl)1,2,4triazolo1,5-apyridine-8-carbonitrile is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 685108-55-8, belongs to a class of heterocyclic molecules that exhibit promising biological activities. The intricate arrangement of rings and functional groups in its molecular structure makes it a subject of intense research for potential applications in drug discovery and development.

The chemical structure of 7-(1,3-Benzodioxol-5-yl)-2-(3-methoxyphenyl)1,2,4triazolo1,5-apyridine-8-carbonitrile incorporates several key motifs that contribute to its reactivity and biological significance. The presence of a benzodioxole moiety (also known as an oxygenated phenanthrene derivative) is particularly noteworthy, as this group is frequently encountered in natural products and pharmaceuticals. The benzodioxole ring is known for its ability to interact with various biological targets, making it a valuable scaffold for medicinal chemistry.

Additionally, the compound features a triazoloapyridine core, which is a fused heterocyclic system consisting of a triazole ring linked to an apyridine ring. This type of structural motif has been extensively studied for its potential to modulate enzyme activity and receptor binding. The triazoloapyridine scaffold is particularly interesting because it can serve as a privileged structure in drug design, offering multiple sites for functionalization and optimization.

The carbonitrile group at the 8-position of the triazoloapyridine ring adds another layer of complexity to the molecule. Carbonitrile groups are known to enhance the lipophilicity and metabolic stability of compounds, which are critical factors in drug development. Furthermore, the electron-withdrawing nature of the carbonitrile group can influence the electronic properties of the molecule, potentially affecting its interactions with biological targets.

The 3-methoxyphenyl substituent at the 2-position of the benzodioxole ring introduces methoxy functionality, which is commonly used in medicinal chemistry to modulate pharmacokinetic properties such as solubility and metabolic clearance. The methoxy group can also participate in hydrogen bonding interactions, which may be important for binding affinity and selectivity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the potential biological activity of 7-(1,3-Benzodioxol-5-yl)-2-(3-methoxyphenyl)1,2,4triazolo1,5-apyridine-8-carbonitrile. These studies have suggested that the compound may exhibit inhibitory activity against certain enzymes and receptors that are implicated in various diseases. For instance, preliminary computational studies have indicated that this molecule could interact with enzymes involved in inflammation pathways, making it a potential candidate for therapeutic intervention.

In vitro studies have also been conducted to evaluate the cytotoxicity and pharmacological properties of this compound. Initial results have shown that 7-(1,3-Benzodioxol-5-yl)-2-(3-methoxyphenyl)1,2,4triazolo1,5-apyridine-8-carbonitrile exhibits moderate activity against certain cancer cell lines without significant toxicity towards normal cells. This selective cytotoxicity is a desirable property for any potential therapeutic agent and suggests that further investigation is warranted.

The synthesis of 7-(1,3-Benzodioxol-5-yl)-2-(3-methoxyphenyl)1,2,4triazolo1,5-apyridine-8-carbonitrile represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of reaction conditions to ensure high yield and purity. The use of advanced catalytic systems has allowed researchers to streamline the synthetic pathway while maintaining excellent regioselectivity.

The development of novel synthetic methodologies has been instrumental in facilitating the production of complex heterocyclic compounds like this one. Techniques such as transition metal-catalyzed cross-coupling reactions have enabled the efficient construction of intricate molecular frameworks. These advances have not only improved the accessibility of such compounds but also opened up new avenues for structural diversification and lead optimization.

The potential applications of 7-(1,3-Benzodioxol-5-yl)-2-(3-methoxyphenyl)1,2,4triazolo1,5-apyridine-8-carbonitrile extend beyond traditional pharmaceuticals. Its unique chemical properties make it a valuable tool for research purposes in areas such as materials science and agrochemicals. For instance, derivatives of this compound could be explored as precursors for advanced materials with tailored electronic properties.

Future research directions may focus on expanding the chemical space explored by this molecule through structural analogues and derivatives. By modifying specific functional groups or introducing new moieties into the core structure, 7-(1,...